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Introduction
Caviunin is a naturally occurring isoflavonoid, a class of phenolic compounds known for their

diverse biological activities. This technical guide provides a comprehensive overview of the

natural sources, distribution, and quantitative analysis of Caviunin. It also details the

experimental protocols for its extraction and the assessment of its biological activity, with a

focus on its role in osteogenesis.

Natural Sources and Distribution of Caviunin
Caviunin and its glycosidic forms are predominantly found within the plant kingdom, primarily

in species belonging to the Leguminosae (Fabaceae) family. The genus Dalbergia, commonly

known as rosewoods, is a particularly rich source of this isoflavonoid.

Distribution in Dalbergia Species
Caviunin has been identified in various species of Dalbergia, indicating its significance as a

chemotaxonomic marker for this genus. The primary species in which Caviunin has been
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consistently reported include:

Dalbergia sissoo(Indian Rosewood): This species is a significant source of Caviunin and its

glycoside, Caviunin 7-O-[β-D-apiofuranosyl-(1→6)-β-D-glucopyranoside] (CAFG). The

compound is distributed throughout the plant, including the leaves, stems, pods, and

heartwood.[1][2][3]

Dalbergia nigra(Brazilian Rosewood): The heartwood of this species is a known source of

Caviunin.[1]

Dalbergia riparia[4]

Dalbergia vietnamensis (stems)[4]

Distribution in Plant Tissues
Metabolomic studies have revealed differential accumulation of isoflavonoids, including likely

precursors and related compounds to Caviunin, in various plant tissues. In Dalbergia sissoo, a

comparative analysis of the stem's heartwood and sapwood showed a significantly higher

abundance of flavonoids and other secondary metabolites in the heartwood.[5] Similarly, a

study on Dalbergia odorifera demonstrated varying concentrations of different flavonoids in the

heartwood, leaves, flowers, and pods.[6] While not specific to Caviunin in all cases, these

findings suggest that the heartwood and leaves are generally the most concentrated sources of

isoflavonoids within Dalbergia species.

Quantitative Data on Caviunin
The concentration of Caviunin and its derivatives can vary depending on the plant species,

tissue type, geographical location, and extraction method. The following table summarizes the

available quantitative data.
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Plant Species Plant Part Compound Concentration Reference

Dalbergia sissoo Leaves

Caviunin 7-O-[β-

D-apiofuranosyl-

(1→6)-β-D-

glucopyranoside]

(CAFG)

≥ 2.0% w/w in a

standardized

extract

[7]

Dalbergia sissoo

Stem

(Heartwood vs.

Sapwood)

Isoflavonoids

(relative

abundance)

Higher relative

content in

heartwood

[5]

Experimental Protocols
Extraction and Isolation of Caviunin and its Glycosides
from Dalbergia sissoo Leaves
This protocol provides a general framework for the extraction and isolation of Caviunin and its

glycosides.

3.1.1. Materials and Equipment

Dried and powdered leaves of Dalbergia sissoo

Ethanol (95%) or Methanol

n-Hexane

Butanol

Rotary evaporator

Chromatography column

Silica gel (60-120 mesh)

Thin Layer Chromatography (TLC) plates
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Analytical balance

Filtration apparatus

3.1.2. Extraction Procedure

Maceration: Soak the powdered leaves of Dalbergia sissoo in 95% ethanol at room

temperature. The ratio of plant material to solvent is typically 1:10 (w/v).

Filtration: After 24-48 hours, filter the extract to separate the solvent from the plant residue.

Concentration: Concentrate the ethanolic extract under reduced pressure using a rotary

evaporator to obtain a crude extract.

3.1.3. Fractionation

Solvent-Solvent Partitioning: Suspend the crude ethanolic extract in water and partition

successively with n-hexane and butanol. The butanol fraction is typically enriched with

isoflavone glycosides.[8]

Concentration: Concentrate the butanol fraction using a rotary evaporator.

3.1.4. Isolation by Column Chromatography

Column Preparation: Pack a chromatography column with silica gel (60-120 mesh) using a

suitable solvent slurry (e.g., n-hexane).

Sample Loading: Adsorb the concentrated butanol fraction onto a small amount of silica gel

and load it onto the prepared column.

Elution: Elute the column with a gradient of solvents, starting with a non-polar solvent like n-

hexane and gradually increasing the polarity by adding ethyl acetate and then methanol.

Fraction Collection: Collect the eluate in fractions and monitor the separation using Thin

Layer Chromatography (TLC).

Compound Identification: Combine the fractions containing the purified Caviunin glycoside

(CAFG) and confirm its identity using spectroscopic methods such as NMR and Mass
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Spectrometry.[2]

A general workflow for the extraction and isolation process is depicted below:

Powdered Dalbergia sissoo Leaves Ethanolic Extraction Filtration Concentration (Rotary Evaporator) Crude Ethanolic Extract Solvent Partitioning (n-Hexane, Butanol) Butanol Fraction Concentration Silica Gel Column Chromatography Purified CAFG

Seed Osteoblastic Cells

Induce Differentiation

Treat with Caviunin/CAFG

Incubate for 7-14 days

Cell Lysis

Alkaline Phosphatase (ALP) Assay

Analyze ALP Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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